89641-21-4(BTBA),BTBA,F11883

BTBA Properties

Names and Identifiers

- Benzene-1,3,5-triyltriboronic Acid
- benzene-1,3,5-triboronic acid
- 1,3,5-Tris(dihydroxyboryl)benzene
- 1,3,5-Benzenetriboronic acid (7CI)
- B,B′,B′′-1,3,5-Benzenetriyltris[boronic acid] (ACI)
- Boronic acid, 1,3,5-benzenetriyltris- (9CI)
- [3,5-Bis(dihydroxyboranyl)phenyl]boronic acid
- BTBA
- 89641-21-4
- (3,5-diboronophenyl)boronic acid
- AKOS030627453
- 3,5-BIS(DIHYDROXYBORANYL)PHENYLBORONIC ACID
- SCHEMBL806837
- BENZENE-1,3,5-TRIYLTRIBORONICACID
- YSZC207
- AS-47075
- F11883
- Boronic acid, 1,3,5-benzenetriyltris-
- DB-369813
- CS-0111293
- MFCD20275289
- +Expand
- MDL： MFCD20275289
- InChIKey： NAIUYXOLMQYLIG-UHFFFAOYSA-N
- Inchi： 1S/C6H9B3O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3,10-15H
- SMILES： OB(C1C=C(B(O)O)C=C(B(O)O)C=1)O

Computed Properties

Exact Mass: 210.067828g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 210.067828g/mol
Monoisotopic Mass: 210.067828g/mol
Topological Polar Surface Area: 121Å²
Heavy Atom Count: 15
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

BTBA Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IG90-100mg	Boronic acid, 1,3,5-benzenetriyltris-	89641-21-4	95%	100mg	$12.00	2024-04-20
A2B Chem LLC	AI60068-100mg	Boronic acid, 1,3,5-benzenetriyltris-	89641-21-4	95%	100mg	$11.00	2024-04-19
Aaron	AR00IGHC-100mg	Boronic acid, 1,3,5-benzenetriyltris-	89641-21-4	95%	100mg	$8.00	2024-07-18
abcr	AB481785-250 mg	Benzene-1,3,5-triyltriboronic acid, 95%; .	89641-21-4	95%	250MG	€151.90	2023-04-20
Ambeed	A686226-100mg	Benzene-1,3,5-triyltriboronic acid	89641-21-4	95%	100mg	$15.0	2024-05-30
Chemenu	CM218263-250mg	Benzene-1,3,5-triyltriboronic acid	89641-21-4	97%	250mg	$63	2022-08-31
TRC	B131120-10mg	Benzene-1,3,5-triyltriboronic Acid	89641-21-4		10mg	$ 50.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTG632-250mg	[3,5-bis(dihydroxyboranyl)phenyl]boronic acid	89641-21-4	95%	250mg	￥187.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B304850-100mg	BTBA	89641-21-4	98%	100mg	¥99.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181933-100mg	Benzene-1,3,5-triyltriboronic acid	89641-21-4	97%	100mg	￥71.00	2024-04-26

BTBA Synthesis

Synthetic Circuit 1

5624-60-2

89641-21-4

Reaction Conditions

1.1 Reagents: Boron tribromide ; 4 h, 100 °C

Reference

: A Photoresponsive Smart Covalent Organic Framework

Huang, Ning; Ding, Xuesong; Kim, Jangbae; Ihee, Hyotcherl; Jiang, Donglin, Angewandte Chemie, 2015, 54(30), 8704-8707

Synthetic Circuit 2

5624-60-2

89641-21-4

Reaction Conditions

1.1 Reagents: Boron tribromide ; 4 h, 100 °C; cooled
1.2 Solvents: Hexane , Water ; 0 °C

Reference

: Facile Synthesis of a Highly Crystalline, Covalently Linked Porous Boronate Network

Tilford, R. William; Gemmill, William R.; zur Loye, Hans-Conrad; Lavigne, John J., Chemistry of Materials, 2006, 18(22), 5296-5301

Synthetic Circuit 3

365564-05-2

89641-21-4

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, rt

Reference

: Self-exfoliation of 2D covalent organic frameworks: morphology transformation induced by solvent polarity

Zhang, Na; Wang, Taisheng; Wu, Xing; Jiang, Chen; Chen, Fang; et al, RSC Advances, 2018, 8(7), 3803-3808

Synthetic Circuit 4

365564-05-2

89641-21-4

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, rt

Reference

: A Permanent Mesoporous Organic Cage with an Exceptionally High Surface Area

Zhang, Gang; Presly, Oliver; White, Fraser; Oppel, Iris M.; Mastalerz, Michael, Angewandte Chemie, 2014, 53(6), 1516-1520

Synthetic Circuit 5

365564-05-2

89641-21-4

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt

Reference

: Inflating face-capped Pd6L8 coordination cages

Jansze, Suzanne M.; Ortiz, Daniel; Fadaei Tirani, Farzaneh; Scopelliti, Rosario; Menin, Laure; et al, Chemical Communications (Cambridge, 2018, 54(68), 9529-9532

Synthetic Circuit 6

197141-36-9

89641-21-4

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 1 h, rt; 3 h, reflux

Reference

: Three-step synthesis of arylpolyboronic acids from phenols via organotin compounds

Fidelibus, Pablo M.; Silbestri, Gustavo F.; Lockhart, Maria T.; Mandolesi, Sandra D.; Chopa, Alicia B.; et al, Applied Organometallic Chemistry, 2007, 21(8), 682-687

BTBA Raw materials

BTBA Preparation Products

BTBA (89641-21-4)

BTBA Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

Audited Supplier

(CAS:89641-21-4)

MR./MRS.:LIU JING LI

Phone:15324716602

Email:2853979810@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:89641-21-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:89641-21-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

BTBA Related Literature

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Mingliang Wu,Jian-Peng Yi,Juan Hu,Ping Xia,Huan Wang,Fei Chen,Di Wu,Jianlong Xia J. Mater. Chem. C 2019 7 9564
3. A mechanism of the luminescent covalent organic framework for the detection of NH3

Yanan Yang,Zhengyan Zhao,Yang Yan,Guanglan Li,Ce Hao New J. Chem. 2019 43 9274
4. Optoelectronic processes in covalent organic frameworks

Niklas Keller,Thomas Bein Chem. Soc. Rev. 2021 50 1813
5. Influence of alkyl chains on photovoltaic properties of 3D rylene propeller electron acceptors

Huiting Fu,Dong Meng,Xiangyi Meng,Xiaobo Sun,Lijun Huo,Yuzun Fan,Yan Li,Wei Ma,Yanming Sun,Zhaohui Wang J. Mater. Chem. A 2017 5 3475
6. Nanoscale covalent organic frameworks as theranostic platforms for oncotherapy: synthesis, functionalization, and applications

Qun Guan,Guang-Bo Wang,Le-Le Zhou,Wen-Yan Li,Yu-Bin Dong Nanoscale Adv. 2020 2 3656
7. Controlled release of the guest molecule via borate formation of a fluorinated boronic ester cage

Hisatsugu Takata,Kosuke Ono,Nobuharu Iwasawa Chem. Commun. 2020 56 5613
8. Covalent organic frameworks: an ideal platform for designing ordered materials and advanced applications

Ruoyang Liu,Ke Tian Tan,Yifan Gong,Yongzhi Chen,Zhuoer Li,Shuailei Xie,Ting He,Zhen Lu,Hao Yang,Donglin Jiang Chem. Soc. Rev. 2021 50 120
9. Nitrogen-rich covalent organic frameworks: a promising class of sensory materials

Himanshi Bhambri,Sadhika Khullar,Sakshi,Sanjay K. Mandal Mater. Adv. 2022 3 19
10. Recent advances in covalent organic frameworks (COFs) as a smart sensing material

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Cas no 89641-21-4 (BTBA)

BTBA Properties

Names and Identifiers

Computed Properties

Experimental Properties

BTBA Price

BTBA Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

BTBA Raw materials

BTBA Preparation Products

BTBA Suppliers

BTBA Related Literature

89641-21-4 (BTBA) Related Products